Technical Whitepaper: Discovery, Synthesis, and Mechanism of Action of Ppo-IN-11 (Compound 10bh), a Novel Protoporphyrinogen Oxidase Inhibitor
Technical Whitepaper: Discovery, Synthesis, and Mechanism of Action of Ppo-IN-11 (Compound 10bh), a Novel Protoporphyrinogen Oxidase Inhibitor
Abstract
Protoporphyrinogen (B1215707) oxidase (PPO) is a clinically and agriculturally significant enzyme, representing the last common step in the biosynthesis of both heme and chlorophyll (B73375). Its inhibition leads to the accumulation of the photosensitizer Protoporphyrin IX, causing rapid cell death in plants under light, making it a validated target for herbicide development. This document provides a detailed technical overview of the discovery, synthesis, and biological evaluation of Ppo-IN-11, a novel PPO inhibitor. Ppo-IN-11, also identified as compound 10bh in its discovery publication, is a pyridazinone-containing derivative showing potent, broad-spectrum herbicidal activity.[1] This guide consolidates the available quantitative data, details the complete synthesis pathway, outlines key experimental protocols, and visualizes the compound's mechanism of action.
Discovery and Biological Activity
Ppo-IN-11 (compound 10bh) was identified through a structure-based drug design and optimization program aimed at discovering novel PPO-inhibiting herbicides.[1][2] The discovery was detailed in a 2024 publication in the Journal of Agricultural and Food Chemistry.[1][2] The research focused on developing a series of novel compounds based on a pyridazinone scaffold.[1]
Ppo-IN-11 emerged from this work as a lead compound with excellent herbicidal activity in vivo.[1] It demonstrated highly effective, broad-spectrum herbicidal properties against a panel of six common weeds at a standard application dosage.[1] Its molecular target is the enzyme Protoporphyrinogen Oxidase from Nicotiana tabacum (NtPPO).[3][4][5]
The biological activity of Ppo-IN-11 and its analogs were quantified through enzymatic assays and greenhouse herbicidal trials. The key data points are summarized below.
| Compound ID | Target Enzyme | Inhibition Constant (Kᵢ) | Herbicidal Efficacy (Post-emergence) | Weed Spectrum Controlled | Reference |
| Ppo-IN-11 (10bh) | NtPPO | 0.0603 µM | Highly effective at 150 g a.i./ha | Leaf mustard, Chickweed, Chenopodium serotinum, Alopecurus aequalis, Poa annua, Polypogon fugax | [1][3][4] |
| Analog (10ae) | NtPPO | 0.0338 µM | - | - | [1] |
Synthesis Pathway of Ppo-IN-11 (Compound 10bh)
The synthesis of Ppo-IN-11 is a multi-step process starting from commercially available precursors. The pathway involves the construction of the core benzothiazole (B30560) and pyridazinone heterocyclic systems, followed by their coupling. The full chemical name for Ppo-IN-11 (10bh) is ethyl 2-((6-fluoro-5-(5-methyl-6-oxo-4-(trifluoromethyl)pyridazin-1(6H)-yl)benzo[d]thiazol-2-yl)thio)propanoate.[1]
Caption: Multi-step synthesis pathway for Ppo-IN-11 (10bh).
Mechanism of Action
Ppo-IN-11 functions by inhibiting Protoporphyrinogen Oxidase (PPO). In plants, PPO catalyzes the oxidation of protoporphyrinogen IX to protoporphyrin IX. This is the final common step for the synthesis of both chlorophyll (in the chloroplast) and heme (in the mitochondria).
When Ppo-IN-11 binds to and inhibits PPO, the substrate, protoporphyrinogen IX, can no longer be efficiently converted. It accumulates and leaks from its site of synthesis into the cytoplasm. Here, it is non-enzymatically oxidized to protoporphyrin IX. Protoporphyrin IX is a potent photosensitizer. In the presence of light and oxygen, it generates singlet oxygen (¹O₂), a highly reactive oxygen species. This singlet oxygen rapidly attacks and peroxidizes membrane lipids, leading to loss of membrane integrity, leakage of cellular contents, and ultimately, rapid cell death and tissue necrosis, which manifests as the herbicidal effect.
Caption: Mechanism of action of Ppo-IN-11 via PPO inhibition.
Experimental Protocols
The following protocols are summarized from the primary literature describing the synthesis and evaluation of Ppo-IN-11 (10bh).[1]
-
Step 1: Synthesis of 2-amino-6-fluorobenzo[d]thiazole (Intermediate 3). 4-Fluoro-3-nitroaniline is treated with potassium thiocyanate (B1210189) (KSCN) and bromine in acetic acid. The resulting intermediate is then reduced using iron powder and ammonium (B1175870) chloride in an ethanol/water mixture to yield the aminobenzothiazole core.
-
Step 2: Synthesis of 6-chloro-4-methyl-3-(trifluoromethyl)-1,2-dihydropyridazin-2-one (Intermediate 6). Ethyl 2,4-dioxo-5,5,5-trifluoropentanoate is condensed with methylhydrazine in ethanol. The resulting pyridazinone intermediate is then chlorinated using phosphorus oxychloride (POCl₃).
-
Step 3: Synthesis of Intermediate 9. Intermediate 3 undergoes a Sandmeyer reaction using sodium nitrite, hydrobromic acid, and copper(I) bromide to replace the amino group with bromine, yielding intermediate 8. Intermediate 8 is then coupled with intermediate 6 using potassium carbonate in dimethylformamide (DMF) to form intermediate 9.
-
Step 4: Final Synthesis of Ppo-IN-11 (10bh). Intermediate 9 is reacted with ethyl 2-mercaptopropanoate in the presence of potassium carbonate in DMF at room temperature to yield the final product, Ppo-IN-11.
Note: All intermediates and the final product require purification, typically by column chromatography on silica (B1680970) gel.
-
Enzyme Preparation: The gene for Nicotiana tabacum PPO (NtPPO) is cloned and expressed in a suitable host system (e.g., E. coli). The enzyme is then purified using standard protein purification techniques.
-
Assay Procedure: The inhibitory activity is determined by measuring the rate of protoporphyrin IX formation.
-
The assay mixture contains a buffer solution (e.g., 100 mM HEPES, pH 7.5), a detergent (e.g., 0.1% Tween-20), and dithiothreitol (B142953) (DTT).
-
The enzyme (NtPPO) and various concentrations of the inhibitor (Ppo-IN-11) dissolved in DMSO are pre-incubated in the assay mixture.
-
The reaction is initiated by adding the substrate, protoporphyrinogen IX.
-
The increase in fluorescence corresponding to the formation of protoporphyrin IX is monitored over time using a fluorescence plate reader (Excitation: 405 nm, Emission: 630 nm).
-
The inhibition constant (Kᵢ) is calculated by analyzing the reaction rates at different inhibitor and substrate concentrations using appropriate enzyme kinetic models.
-
Plant Cultivation: Seeds of test weed species (Leaf mustard, Chickweed, Chenopodium serotinum, Alopecurus aequalis, Poa annua, Polypogon fugax) are sown in pots containing a soil mixture and grown in a greenhouse under controlled conditions (e.g., 25±2 °C, 14h/10h light/dark cycle).
-
Treatment Application: The test compound, Ppo-IN-11, is formulated as an emulsifiable concentrate. When the weeds reach a specific growth stage (e.g., 2-3 leaf stage), the formulation is diluted with water and sprayed evenly onto the foliage at a rate equivalent to 150 g active ingredient per hectare (g a.i./ha).
-
Evaluation: After a set period (e.g., 14-21 days), the herbicidal effect is visually assessed. The fresh weight of the above-ground parts of the treated plants is measured and compared to untreated control plants.
-
Data Analysis: The percentage of growth inhibition is calculated based on the reduction in fresh weight compared to the control group. An effective herbicide demonstrates a high percentage of inhibition.
References
- 1. Design, Synthesis, and Biological Evaluation of Pyridazinone-Containing Derivatives As Novel Protoporphyrinogen IX Oxidase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. researchgate.net [researchgate.net]
- 4. medchemexpress.com [medchemexpress.com]
- 5. medchemexpress.com [medchemexpress.com]
